4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide

• Molecular Formula: C7H6F3NO3S
• Molecular Weight: 241.19 g/mol
• IUPAC Name: 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C7H6F3NO3S/c8-7(9,10)5-3-4(12)1-2-6(5)15(11,13)14/h1-3,12H,(H2,11,13,14)
• InChI Key: CFVMOBVQGVCTPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(F)(F)F)S(=O)(=O)N

Description

4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide is a multifunctional chemical building block of significant interest in medicinal chemistry and biochemical research. Its structure, featuring both a sulfonamide group and a trifluoromethyl group on a phenolic ring, makes it a promising scaffold for the development of novel therapeutic agents and biochemical probes. The primary research application of this compound is as an inhibitor of carbonic anhydrase (CA) isoforms. The benzenesulfonamide group is a known zinc-binding function that effectively targets the active site of these enzymes . Researchers are exploring its potency and selectivity against various CA isoforms, such as tumor-associated CA IX and XII, for potential applications in anticancer drug development . The presence of the trifluoromethyl group is a common strategy in drug design to enhance a compound's metabolic stability, membrane permeability, and binding affinity . Beyond CA inhibition, this compound serves as a versatile intermediate for synthesizing more complex molecules. The hydroxyl group can undergo functionalization through reactions like esterification and etherification, allowing it to be incorporated into molecular scaffolds for active pharmaceutical ingredients (APIs) . Compounds with similar trifluoromethylbenzoic acid structures are used in the synthesis of materials such as liquid crystals and polymers, suggesting potential cross-disciplinary applications in materials science . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Classical Sulfonation Approaches

Classical sulfonation remains a cornerstone for introducing sulfonic acid groups onto aromatic rings. For 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide, the hydroxyl group at position 4 and trifluoromethyl group at position 2 create competing directing effects. Sulfonation typically occurs para to the hydroxyl group (position 1) due to its strong activation, despite the trifluoromethyl group’s meta-directing influence.

Procedure Example :

• Sulfonation : 4-Hydroxy-2-(trifluoromethyl)benzene is treated with fuming sulfuric acid (20% SO₃) at 80–100°C for 6–8 hours, yielding 4-hydroxy-2-(trifluoromethyl)benzenesulfonic acid.
• Chlorination : The sulfonic acid is converted to sulfonyl chloride using phosphorus pentachloride (PCl₅) in dichloromethane at 0–5°C.
• Amination : Reaction with aqueous ammonia (25% NH₃) at 20°C produces the sulfonamide with 65–72% yield.

Table 1. Key Parameters for Classical Sulfonation

Parameter	Conditions	Yield (%)
Sulfonation Temp.	80–100°C	85–90
Chlorination Reagent	PCl₅ in CH₂Cl₂	78
Reaction Time	6–8 hours (sulfonation)	–

Directed ortho-metalation (DoM) enables precise functionalization of aromatic rings. Using a hydroxyl group as a directing group, lithium diisopropylamide (LDA) facilitates trifluoromethylation at position 2 before sulfonamide introduction.

Procedure Example :

• Protection : 4-Hydroxybenzene is protected as its tert-butyldimethylsilyl (TBS) ether.
• Metalation : LDA (−78°C, THF) generates a lithiated intermediate, which reacts with trifluoromethyl iodide (CF₃I) to yield 2-trifluoromethyl-4-(TBS-oxy)benzene.
• Deprotection : TBS removal with tetrabutylammonium fluoride (TBAF) affords 4-hydroxy-2-(trifluoromethyl)benzene.
• Sulfonation : Follows classical steps (Section 1) to achieve the final product with 60–68% overall yield.

Palladium-Catalyzed Cross-Coupling Methods

Palladium catalysis offers regioselective coupling for complex aryl sulfonamides. Suzuki-Miyaura coupling introduces the trifluoromethyl group post-sulfonation, avoiding directing conflicts.

Procedure Example :

• Sulfonation : 4-Hydroxybenzenesulfonyl chloride is prepared via classical sulfonation.
• Coupling : Reaction with trifluoromethylboronic acid (CF₃B(OH)₂) using Pd(PPh₃)₄ and K₂CO₃ in dioxane (100°C, 12 hours) introduces the CF₃ group at position 2.
• Amination : Ammonia treatment yields the target compound with 55–62% overall yield.

Table 2. Palladium-Catalyzed Conditions

Catalyst	Ligand	Solvent	Temp. (°C)	Yield (%)
Pd(PPh₃)₄	–	Dioxane	100	58
Pd(OAc)₂	XPhos	Toluene	110	62

Protective Group Strategies

Protecting the hydroxyl group during sulfonation prevents unwanted side reactions. Acetylation or silylation are common strategies.

Procedure Example :

• Protection : 4-Hydroxy-2-(trifluoromethyl)benzene is acetylated (acetic anhydride, pyridine) to form 4-acetoxy-2-(trifluoromethyl)benzene.
• Sulfonation/Chlorination : Sulfonation followed by PCl₅ treatment yields the sulfonyl chloride.
• Deprotection/Amination : Hydrolysis (NaOH/EtOH) removes the acetyl group, and amination completes the synthesis (70–75% yield).

One-Pot Multistep Synthesis

One-pot methods reduce purification steps and improve efficiency. A notable approach combines sulfonation, chlorination, and amination in a single reactor.

Procedure Example :

• Sulfonation : 4-Hydroxy-2-(trifluoromethyl)benzene is sulfonated with chlorosulfonic acid (ClSO₃H) at 50°C.
• In Situ Chlorination : PCl₅ is added directly to the reactor.
• Amination : Gaseous NH₃ is bubbled into the mixture, yielding the sulfonamide in 68–73% overall yield.

Comparative Analysis of Methodologies

Table 3. Method Comparison

Method	Advantages	Limitations	Yield (%)
Classical Sulfonation	High scalability	Competing directing effects	65–72
Directed Metalation	Precise regioselectivity	Low temps (−78°C) required	60–68
Palladium Catalysis	Flexibility in substitution	Cost of catalysts	55–62
One-Pot Synthesis	Reduced purification steps	Optimizing conditions critical	68–73

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The sulfonamide group can be reduced to form corresponding amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group can yield 4-oxo-2-(trifluoromethyl)benzenesulfonamide, while reduction of the sulfonamide group can produce 4-hydroxy-2-(trifluoromethyl)aniline .

Scientific Research Applications

4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of carbonic anhydrase.

Medicine: Explored for its potential anticancer and antimicrobial properties due to its ability to inhibit specific enzymes involved in disease pathways.

Industry: Utilized in the development of new materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide involves its interaction with specific molecular targets. For instance, as an enzyme inhibitor, it binds to the active site of the enzyme, preventing its normal function. This inhibition can lead to the disruption of metabolic pathways in cancer cells or bacteria, resulting in their death .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide can be contextualized against related benzenesulfonamide derivatives:

Celecoxib (4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide)

• Structure : Celecoxib incorporates a pyrazole ring linked to a benzenesulfonamide group, with a –CF₃ substituent on the pyrazole and a 4-methylphenyl group .
• Activity : A selective COX-2 inhibitor (IC₅₀ = 40 nM), celecoxib’s –CF₃ group enhances binding affinity and selectivity, while the sulfonamide moiety interacts with COX-2’s hydrophilic pocket .
• Pharmacokinetics : Celecoxib’s plasma half-life (~11 hours) is optimized via metabolic stability conferred by the –CF₃ group .
• Key Difference : Unlike 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide, celecoxib lacks a hydroxyl group, reducing its hydrogen-bonding capacity but improving blood-brain barrier penetration .

(E)-4-((4-Hydroxy-2-(trifluoromethyl)phenyl)diazenyl)benzenesulfonamide (Compound 4e)

• Structure : Features an azo (–N=N–) bridge connecting two aromatic rings, with –OH and –CF₃ groups on one ring and a sulfonamide on the other .
• Activity : Demonstrates potent carbonic anhydrase inhibition (Ki = 8.2 nM against hCA II), attributed to the –CF₃ group’s hydrophobic interactions and the azo bridge’s conformational rigidity .

N-(4-Hydroxyphenyl)benzenesulfonamide

• Structure : A simpler derivative with a sulfonamide group and a single –OH substituent at C4 .
• Activity : Exhibits moderate antibacterial properties due to hydrogen bonding via the –OH group, but lacks the –CF₃ group, resulting in lower metabolic stability .
• Key Difference : Absence of –CF₃ reduces lipophilicity and enzyme-binding affinity compared to 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide .

4-[4-Nitro-2-(trifluoromethyl)phenoxy]benzenesulfonamide

• Structure: Contains a phenoxy (–O–) linker and a nitro (–NO₂) group alongside –CF₃ .
• Key Difference: The phenoxy linker alters spatial orientation compared to the direct substitution in 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide, affecting target binding .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Substituents	Biological Activity (IC₅₀/Ki)	Key Applications	References
4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide	C₇H₅F₃NO₃S	–SO₂NH₂, –OH (C4), –CF₃ (C2)	Under investigation (CA inhibition)	Enzyme inhibition, drug development
Celecoxib	C₁₇H₁₄F₃N₃O₂S	–SO₂NH₂, –CF₃ (pyrazole), 4-methylphenyl	COX-2 inhibition (IC₅₀ = 40 nM)	Anti-inflammatory, arthritis
(E)-4-((4-Hydroxy-2-(trifluoromethyl)phenyl)diazenyl)benzenesulfonamide	C₁₃H₉F₃N₄O₃S	–SO₂NH₂, –N=N–, –OH, –CF₃	hCA II inhibition (Ki = 8.2 nM)	Antibacterial, H. pylori treatment
N-(4-Hydroxyphenyl)benzenesulfonamide	C₁₂H₁₁NO₃S	–SO₂NH₂, –OH (C4)	Antibacterial (moderate activity)	Antimicrobial research

Research Findings and Implications

• Trifluoromethyl Role : The –CF₃ group in 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide and analogs enhances binding to hydrophobic enzyme pockets, as seen in celecoxib’s COX-2 selectivity .
• Hydroxyl Group Impact: The –OH substituent improves solubility and hydrogen-bonding interactions, critical for carbonic anhydrase inhibition but may reduce membrane permeability compared to non-hydroxylated analogs .
• Structural Flexibility : Compounds with rigid linkers (e.g., azo in 4e) show higher potency but lower metabolic stability than simpler derivatives like the target compound .

Biological Activity

4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide is an organic compound notable for its biological activity, particularly as an inhibitor of carbonic anhydrase (CA) enzymes. This compound's unique trifluoromethyl group enhances its binding affinity and selectivity towards these enzymes, making it a candidate for therapeutic applications in various medical conditions, including glaucoma and certain cancers.

The primary mechanism of action for 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide involves its interaction with carbonic anhydrase enzymes. By binding to the active site of these enzymes, the compound inhibits their activity, thereby influencing physiological processes such as pH regulation and ion transport. The inhibition potency is significantly influenced by the position of the trifluoromethyl group on the phenolic ring, which can vary across different derivatives of benzenesulfonamides.

Biological Activity Overview

The biological activity of 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide has been extensively studied, with findings indicating its potential in various therapeutic areas:

• Inhibition of Carbonic Anhydrase : The compound demonstrates strong inhibitory effects against human carbonic anhydrases (hCAs), with low inhibition constants ($K_I$) reported in the nanomolar range. For instance, specific derivatives have shown $K_I$ values as low as 3.4 nM for hCA II and 4.4 nM for hCA I .
• Antimicrobial Activity : Research indicates that certain derivatives possess antimicrobial properties against Helicobacter pylori, a bacterium linked to gastric ulcers and cancer. The minimum inhibitory concentrations (MIC) for effective compounds range from 4 to 8 μg/mL .

Synthesis and Structural Variants

Several synthesis methods have been developed for 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide, emphasizing its versatility in medicinal chemistry. The presence of the trifluoromethyl group not only enhances the compound's reactivity but also its biological profile.

Compound Name	Structural Features	Unique Properties
Benzenesulfonamide	Lacks trifluoromethyl group	Simpler structure, different reactivity
Trifluoromethanesulfonamide	Contains trifluoromethyl but different sulfonamide structure	Different chemical behavior due to structural variations
5-Hydroxy-2-(trifluoromethyl)benzenesulfonamide	Hydroxyl group at position 5	Broader range of applications due to additional hydroxyl group

The distinct combination of trifluoromethyl and sulfonamide groups in this compound contributes to its unique chemical reactivity and biological properties.

Case Studies

• Inhibition Studies : A study demonstrated that various derivatives of azobenzenesulfonamides, including those similar to 4-hydroxy-2-(trifluoromethyl)benzenesulfonamide, exhibited potent inhibition against both hCA I and II. The study highlighted that the position of substituents significantly affected selectivity and potency .
• Antimicrobial Efficacy : Another investigation into the antimicrobial activity against H. pylori revealed that certain compounds derived from this class had MIC values indicating strong bactericidal effects, suggesting potential clinical applications in treating infections associated with this pathogen .

Q & A

Q. What are the optimal synthetic routes for 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide, and how can reaction conditions be systematically optimized?

• Methodological Answer : The synthesis of sulfonamide derivatives typically involves sulfonation, amidation, and functionalization steps. For example, sulfonyl chloride intermediates are reacted with amines under controlled pH (e.g., 8–10) to avoid hydrolysis . Optimization can employ Design of Experiments (DoE) to evaluate variables like temperature, solvent polarity, and catalyst loading. For instance, a fractional factorial design reduces the number of trials while identifying critical parameters (e.g., reaction time and molar ratios) . Post-synthesis, purity is validated via HPLC (e.g., C18 column, acetonitrile/water mobile phase) and ¹H/¹³C NMR for structural confirmation .

Q. How can researchers characterize the physicochemical properties of this compound to ensure reproducibility in biological assays?

• Methodological Answer : Key properties include logP (lipophilicity), solubility, and pKa. LogP can be determined via shake-flask methods or computational tools like ACD/LogP . Solubility profiling in buffers (pH 1–7.4) using UV-Vis spectroscopy ensures compatibility with assay media. Stability under physiological conditions (e.g., 37°C, 5% CO₂) should be monitored via LC-MS to detect degradation products .

Q. What analytical techniques are recommended for quantifying trace impurities in 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide?

• Methodological Answer : LC-MS/MS with MRM (multiple reaction monitoring) is ideal for detecting sub-ppm impurities. For isomers/byproducts, HPLC-DAD with gradient elution (e.g., 0.1% TFA in water/acetonitrile) provides resolution. Quantitative NMR (qNMR) using an internal standard (e.g., maleic acid) can validate purity ≥98% .

Advanced Research Questions

Q. How can computational modeling predict the bioactivity of 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide against enzyme targets?

• Methodological Answer : Docking studies (e.g., AutoDock Vina) using crystal structures of target enzymes (e.g., carbonic anhydrase) identify binding modes. MD simulations (GROMACS) assess stability of ligand-receptor complexes over 100 ns trajectories. Free energy calculations (MM/PBSA) quantify binding affinities . For ADMET predictions, tools like SwissADME evaluate permeability and cytochrome inhibition risks .

Q. What strategies resolve contradictions in reported biological activity data for sulfonamide derivatives?

• Methodological Answer : Discrepancies may arise from assay variability (e.g., cell line differences) or compound purity. To address this:

• Standardize assays using ISO-certified cell lines (e.g., HEK293 for cytotoxicity).
• Validate activity via orthogonal methods (e.g., enzymatic inhibition + cellular viability assays).
• Apply meta-analysis to aggregate data, adjusting for covariates like solvent effects (DMSO vs. ethanol) .

Q. How can researchers design experiments to elucidate the reaction mechanism of sulfonamide derivatization?

• Methodological Answer : Use isotopic labeling (e.g., ¹⁸O in sulfonic acid) to track bond formation/cleavage via MS. Kinetic studies under varying temperatures (Arrhenius plots) reveal rate-determining steps. For intermediates, in situ IR spectroscopy monitors functional groups (e.g., S=O stretches at 1150–1300 cm⁻¹) .

Q. What advanced separation techniques improve the yield of 4-Hydroxy-2-(trifluoromethyl)benzenesulfonamide in complex mixtures?

• Methodological Answer : Preparative HPLC with chiral columns (e.g., Chiralpak IA) resolves enantiomers. For scale-up, continuous flow chemistry enhances reproducibility and reduces byproducts. Membrane-based separations (e.g., nanofiltration) remove low-MW impurities .

Methodological Resources

• Experimental Design : Apply DoE (e.g., Box-Behnken design) for multifactorial optimization .
• Data Analysis : Use PCA (Principal Component Analysis) to deconvolute synergistic/antagonistic effects in bioactivity datasets .
• Safety Protocols : Follow OSHA guidelines for handling trifluoromethyl groups (e.g., PPE, fume hoods) .